3-((4-Chlorophenyl)sulfonyl)-6-ethoxy-4-(4-ethylpiperazin-1-yl)quinoline

• IUPAC Name: 3-(4-chlorophenyl)sulfonyl-6-ethoxy-4-(4-ethylpiperazin-1-yl)quinoline
• InChI: InChI=1S/C23H26ClN3O3S/c1-3-26-11-13-27(14-12-26)23-20-15-18(30-4-2)7-10-21(20)25-16-22(23)31(28,29)19-8-5-17(24)6-9-19/h5-10,15-16H,3-4,11-14H2,1-2H3
• InChI Key: UUDLYGRMIQMHNW-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C2=C3C=C(C=CC3=NC=C2S(=O)(=O)C4=CC=C(C=C4)Cl)OCC
• Molecular Formula: C23H26ClN3O3S
• Molecular Weight: 460.0 g/mol

Description

The compound “3-((4-Chlorophenyl)sulfonyl)-6-ethoxy-4-(4-ethylpiperazin-1-yl)quinoline” is a complex organic molecule that contains several functional groups, including a quinoline, a sulfonyl group, an ethoxy group, and an ethylpiperazine. These functional groups suggest that this compound may have interesting chemical and biological properties.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present in the molecule. For instance, the sulfonyl group might undergo nucleophilic substitution reactions, and the piperazine ring might participate in electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would influence properties like solubility, melting point, boiling point, and reactivity.

Future Directions

The future research directions for this compound could involve exploring its potential biological activity, given the known activity of many piperazine derivatives. Additionally, further studies could focus on developing new synthetic routes or improving existing ones.